Cas no 1851899-56-3 (2,6-Dimethyl-4-(oxan-4-yl)piperidine)

• Product Name: 2,6-Dimethyl-4-(oxan-4-yl)piperidine
• CAS No: 1851899-56-3
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5747788
• PubChem ID: 130507748
• Update Time: 2025-06-12

2,6-Dimethyl-4-(oxan-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1851899-56-3
• EN300-1477981
• 2,6-Dimethyl-4-(oxan-4-yl)piperidine

• Inchi： 1S/C12H23NO/c1-9-7-12(8-10(2)13-9)11-3-5-14-6-4-11/h9-13H,3-8H2,1-2H3
• InChI Key： PDKOGBDIEMIECM-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1CC(C)NC(C)C1

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,6-Dimethyl-4-(oxan-4-yl)piperidine

Introduction to 2,6-Dimethyl-4-(oxan-4-yl)piperidine (CAS No. 1851899-56-3)

2,6-Dimethyl-4-(oxan-4-yl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1851899-56-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural framework that has garnered attention for its potential applications in drug development, particularly in the synthesis of bioactive molecules. The presence of both methyl groups at the 2- and 6-positions, coupled with an N-substituent linked to an oxygen-containing heterocycle (oxane), imparts distinct physicochemical properties that make it a valuable intermediate in medicinal chemistry.

The compound’s structure is characterized by a six-membered piperidine ring substituted with two methyl groups and an N-linked tetrahydrofuran (oxan) moiety. This configuration not only enhances its solubility and metabolic stability but also influences its interactions with biological targets. The oxan ring, in particular, introduces a level of rigidity to the molecule, which can be exploited to optimize binding affinity and selectivity in drug design.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their favorable pharmacokinetic profiles and ability to modulate various biological pathways. Among these derivatives, 2,6-Dimethyl-4-(oxan-4-yl)piperidine has emerged as a promising scaffold for the development of novel therapeutic agents. Its structural motif is reminiscent of several FDA-approved drugs, suggesting its potential utility in addressing unmet medical needs.

One of the most compelling aspects of 2,6-Dimethyl-4-(oxan-4-yl)piperidine is its versatility in synthetic chemistry. The compound serves as a versatile building block for the construction of more complex molecules through various functionalization strategies. For instance, its N-position can be further modified to introduce pharmacologically relevant groups such as amides, alcohols, or amines, thereby expanding its utility in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2,6-Dimethyl-4-(oxan-4-yl)piperidine with high precision. Molecular docking studies have revealed that this compound can interact with a wide range of biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. These findings underscore the compound’s potential as a lead molecule for structure-based drug design.

The synthesis of 2,6-Dimethyl-4-(oxan-4-yl)piperidine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on pre-functionalized piperidine derivatives followed by cyclization steps to introduce the oxan ring. Advances in catalytic methods have also facilitated more efficient synthetic pathways, reducing both cost and environmental impact.

In the context of medicinal chemistry research, 2,6-Dimethyl-4-(oxan-4-yl)piperidine has been explored as a precursor for several novel compounds with therapeutic potential. For example, researchers have utilized this scaffold to develop inhibitors targeting kinases involved in cancer progression. Preliminary in vitro studies have demonstrated promising activity profiles for these derivatives, warranting further investigation in preclinical models.

The physicochemical properties of 2,6-Dimethyl-4-(oxan-4-yl)piperidine, such as its solubility and lipophilicity, are critical factors influencing its pharmacokinetic behavior. By leveraging structure-property relationship (SPR) studies, chemists can fine-tune these properties to enhance oral bioavailability and tissue distribution. This approach is particularly relevant for developing drugs that require systemic delivery.

Another area where 2,6-Dimethyl-4-(oxan-4-yl)piperidine shows promise is in the development of central nervous system (CNS) therapeutics. Piperidine derivatives are known to cross the blood-brain barrier efficiently due to their favorable lipophilic characteristics. The oxan ring further enhances this property by reducing metabolic susceptibility at the blood-brain barrier interface. This makes 2,6-Dimethyl-4-(oxan-4-yloxy)piperidine an attractive candidate for treating neurological disorders such as Alzheimer’s disease and schizophrenia.

Recent clinical trials have highlighted the importance of optimizing drug-like properties early in the development pipeline. Compounds like 2,6-Dimethyl-oxy-pyridine that exhibit favorable ADMET (Absorption, Distribution, Metabolism, Excretion) profiles are more likely to progress into late-stage clinical testing. The structural features of 2-oxy-pyridine derivatives, including those derived from CAS No 1851899 56 3, align well with these criteria.

The role of high-throughput screening (HTS) in identifying novel drug candidates cannot be overstated. Automated screening platforms have enabled researchers to rapidly assess thousands of compounds for biological activity against diverse targets. Among these compounds are numerous piperidine derivatives like CAS No 1851899 56 3, which have shown promise in HTS campaigns.

In conclusion,CAS No 1851899 56 3 represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development. Its unique structural features make it a valuable scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound,its importance is expected to grow further within both academic and industrial settings.